Cas no 214214-54-7 (Benzenethiol, 2-[(1R)-1-(dimethylamino)propyl]-)

• Product Name: Benzenethiol, 2-[(1R)-1-(dimethylamino)propyl]-
• CAS No: 214214-54-7
• MF: C₁₁H₁₇NS
• MW: 195.32438158989
• CID: 2847068
• Update Time: 2023-08-10

Benzenethiol, 2-[(1R)-1-(dimethylamino)propyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 2-[(1R)-1-(dimethylamino)propyl]-
• 2-[(R)-1-(Dimethylamino)propyl]benzenethiol

• Inchi： 1S/C11H17NS/c1-4-10(12(2)3)9-7-5-6-8-11(9)13/h5-8,10,13H,4H2,1-3H3/t10-/m1/s1
• InChI Key： ILNVHVPFWBEUEW-SNVBAGLBSA-N
• SMILES： SC1C=CC=CC=1[C@@H](CC)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• XLogP3: 2.8
• Topological Polar Surface Area: 4.2